Cas no 63492-69-3 (Lithospermoside)

Lithospermoside structure

Product Name:Lithospermoside

CAS No:63492-69-3

MF:C₁₄H₁₉NO₈

MW:329.30256485939

MDL:MFCD20527295

CID:518068

PubChem ID:10065132

Update Time:2025-04-19

Lithospermoside Chemical and Physical Properties

Names and Identifiers

- Acetonitrile,2-[(4R,5S,6S)-6-(b-D-glucopyranosyloxy)-4,5-dihydroxy-2-cyclohexen-1-ylidene]-,(2Z)-
- Acetonitrile,2-[(4R,5S,6S)-6-(b-D-glucopyranosyloxy)-4,5-dihydroxy-2-cyclohexen-1-ylidene]-,(2...
- Griffonin
- Lithospermoside
- Lithospermum ruderale glycoside
- Lithospermosid
- lithosprMoside
- NSC 290807
- (2Z)-2-[(4R,5S,6S)-6-(beta-D-Glucopyranosyloxy)-4,5-dihydroxy-2-cyclohexen-1-ylidene]acetonitrile
- N2381
- (2E)-2-[(4R,5S,6S)-4,5-Dihydroxy-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy
- A14769
- (2E)-2-[(4R,5S,6S)-4,5-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy
- HY-N0821
- (2Z)-2-[(4R,5S,6S)-4,5-dihydroxy-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohex-2-en-1-ylidene]acetonitrile
- CHEBI:81324
- CHEMBL1817899
- DTXSID101317116
- s9073
- CCG-267800
- CS-0009854
- Q27155262
- 63492-69-3
- SCHEMBL21034847
- C17771
- AKOS037514726
- AC-30270
- (Z)-2-((4R,5S,6S)-4,5-Dihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)cyclohex-2-en-1-ylidene)acetonitrile
- AS-76615
- DA-65011
- MDL： MFCD20527295
- Inchi： 1S/C14H19NO8/c15-4-3-6-1-2-7(17)9(18)13(6)23-14-12(21)11(20)10(19)8(5-16)22-14/h1-3,7-14,16-21H,5H2/b6-3-/t7-,8-,9+,10-,11+,12-,13+,14+/m1/s1
- InChI Key： WIIDBJNWXCWLKF-VVAXPEBGSA-N
- SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1/C(=C\C#N)/C=C[C@H]([C@@H]1O)O)O)O)O

Computed Properties

Exact Mass: 329.11100
Monoisotopic Mass: 329.11106656 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 526
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -3.3
Topological Polar Surface Area: 164
Molecular Weight: 329.30

Experimental Properties

Color/Form: Powder
Density: 1.61
Melting Point: 271 ºC (dec.)
Boiling Point: 662.4±55.0 °C at 760 mmHg
Flash Point: 354.4±31.5 °C
Refractive Index: 1.654
PSA: 163.63000
LogP: -3.08692
Vapor Pressure: 0.0±4.6 mmHg at 25°C

Lithospermoside Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： 24/25
Storage Condition：Store at 4 ° C, -4 ° C is better

Lithospermoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N0821-5mg	Lithospermoside	63492-69-3	99.48%	5mg	￥600	2025-04-16
MedChemExpress	HY-N0821-10mg	Lithospermoside	63492-69-3	99.48%	10mg	￥1000	2025-04-16
MedChemExpress	HY-N0821-20mg	Lithospermoside	63492-69-3	99.48%	20mg	￥1800	2025-04-16
S e l l e c k ZHONG GUO	S9073-1mg	Lithospermoside	63492-69-3	99.95%	1mg	¥1204.73	2023-09-15
ChemFaces	CFN99780-20mg	Lithospermoside	63492-69-3	>=98%	20mg	$100	2021-07-22
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0752-20mg	Lithospermoside	63492-69-3	HPLC≥96%	20mg	￥680元	2023-09-15
DC Chemicals	DCZ-029-20 mg	Lithosprmoside	63492-69-3	>98%, Standard References Grade	20mg	$280.0	2022-02-28
TRC	G786100-10mg	Griffonin	63492-69-3		10mg	$167.00	2023-05-18
TRC	G786100-100mg	Griffonin	63492-69-3		100mg	$1263.00	2023-05-18
ChemFaces	CFN99780-20mg	Lithospermoside	63492-69-3	>=98%	20mg	$100	2023-09-19

Lithospermoside Production Method

Lithospermoside Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

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